Cas no 2163343-18-6 (tert-butyl 3-(2-aminopyrimidin-4-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-aminopyrimidin-4-yl)azetidine-1-carboxylate
• CAS No: 2163343-18-6
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 5164361
• PubChem ID: 136575896
• Update Time: 2025-07-19

tert-butyl 3-(2-aminopyrimidin-4-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-aminopyrimidin-4-yl)azetidine-1-carboxylate

• Inchi： 1S/C12H18N4O2/c1-12(2,3)18-11(17)16-6-8(7-16)9-4-5-14-10(13)15-9/h4-5,8H,6-7H2,1-3H3,(H2,13,14,15)
• InChI Key： CKUFBOFYDLYEGL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C2C=CN=C(N)N=2)C1

Additional information on tert-butyl 3-(2-aminopyrimidin-4-yl)azetidine-1-carboxylate

Introduction to tert-butyl 3-(2-aminopyrimidin-4-yl)azetidine-1-carboxylate (CAS No. 2163343-18-6)

Tert-butyl 3-(2-aminopyrimidin-4-yl)azetidine-1-carboxylate (CAS No. 2163343-18-6) is a versatile compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The compound's structure consists of a tert-butyl group attached to an azetidine ring, which is further substituted with a 2-aminopyrimidine moiety. This combination of functional groups provides a robust platform for the design and synthesis of bioactive molecules.

The tert-butyl group is known for its steric hindrance and stability, which can enhance the overall stability and bioavailability of the compound. The azetidine ring, a four-membered heterocycle, is a key structural element that can influence the conformational flexibility and binding properties of the molecule. The 2-aminopyrimidine moiety, on the other hand, is a common pharmacophore in many biologically active compounds, particularly those involved in nucleic acid metabolism and protein interactions.

Recent studies have highlighted the importance of tert-butyl 3-(2-aminopyrimidin-4-yl)azetidine-1-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The unique combination of functional groups in this molecule allows it to interact with multiple biological targets, making it a valuable lead compound for drug discovery.

In the context of anti-inflammatory research, tert-butyl 3-(2-aminopyrimidin-4-yl)azetidine-1-carboxylate has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, studies have demonstrated that this compound can modulate the activity of key signaling pathways involved in inflammation, such as NF-kB and MAPK pathways.

In cancer research, tert-butyl 3-(2-aminopyrimidin-4-yl)azetidine-1-carboxylate has shown significant potential as an anti-cancer agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting multiple signaling pathways involved in cell survival and proliferation. For example, it has been reported to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. Furthermore, this compound has demonstrated synergistic effects when used in combination with other anti-cancer drugs, suggesting its potential as a component of multi-drug therapy regimens.

The synthesis of tert-butyl 3-(2-aminopyrimidin-4-yl)azetidine-1-carboxylate involves several well-established chemical reactions. One common approach involves the reaction of tert-butyl azetidine-1-carboxylate with 2-chloro-N,N-dimethylpyrimidin-4amine followed by deprotection to yield the final product. This synthetic route provides a scalable and efficient method for producing high-purity compounds suitable for both research and pharmaceutical applications.

In addition to its therapeutic potential, tert-butyl 3-(2-aminopyrimidin-4-yl)azetidine-1-carboxylate has also been explored for its use as a building block in combinatorial chemistry. The modular nature of this compound allows chemists to introduce various functional groups at different positions, thereby generating a diverse library of derivatives with tailored biological activities. This approach has been particularly useful in high-throughput screening campaigns aimed at identifying new leads for drug development.

The safety profile of tert-butyl 3-(2-aminopyrimidin-4-yl)azetidine-1-carboxylate is an important consideration for its use in pharmaceutical applications. Preclinical toxicology studies have shown that this compound exhibits low toxicity and good tolerability at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, tert-butyl 3-(2-aminopyrimidin-4-yl)azetidine-1-carboxylate (CAS No. 2163343-18-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into the mechanisms underlying its biological effects, further solidifying its position as a valuable tool in drug discovery.